Cas no 478149-50-7 (THIENO[3,4-C]PYRIDINE-6-CARBOXYLIC ACID)
478149-50-7 structure
Product Name:THIENO[3,4-C]PYRIDINE-6-CARBOXYLIC ACID
CAS No:478149-50-7
MF:C8H5NO2S
MW:179.195800542831
CID:3539033
PubChem ID:22047064
Update Time:2025-04-22
THIENO[3,4-C]PYRIDINE-6-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- THIENO[3,4-C]PYRIDINE-6-CARBOXYLIC ACID
- DB-174128
- SCHEMBL843941
- 478149-50-7
- CDAPZSKCTPHSJW-UHFFFAOYSA-N
-
- Inchi: 1S/C8H5NO2S/c10-8(11)7-1-5-3-12-4-6(5)2-9-7/h1-4H,(H,10,11)
- InChI Key: CDAPZSKCTPHSJW-UHFFFAOYSA-N
- SMILES: C1=NC(C(O)=O)=CC2=CSC=C12
Computed Properties
- Exact Mass: 179.00409958Da
- Monoisotopic Mass: 179.00409958Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 78.4Ų
THIENO[3,4-C]PYRIDINE-6-CARBOXYLIC ACID Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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